Cas no 56948-12-0 (2-[(4-aminophenyl)sulfanyl]-4,5-dimethoxyaniline)

• Product name: 2-[(4-aminophenyl)sulfanyl]-4,5-dimethoxyaniline
• CAS No: 56948-12-0
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 1601185
• PubChem ID: 3044231

2-[(4-aminophenyl)sulfanyl]-4,5-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-[(4-aminophenyl)sulfanyl]-4,5-dimethoxyaniline
• 2-(4-aminophenyl)sulfanyl-4,5-dimethoxyaniline
• DTXSID80205495
• 56948-12-0
• 2-((4-Aminophenyl)thio)-4,5-dimethoxybenzenamine
• Benzenamine, 2-((4-aminophenyl)thio)-4,5-dimethoxy-
• 2,4'-Diamino-4,5-dimethoxydiphenyl sulfide

• Inchi： InChI=1S/C14H16N2O2S/c1-17-12-7-11(16)14(8-13(12)18-2)19-10-5-3-9(15)4-6-10/h3-8H,15-16H2,1-2H3
• InChI Key： VKPNTFNSMHCUOQ-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)N)SC2=CC=C(C=C2)N)OC

Computed Properties

• Exact Mass: 276.09338
• Monoisotopic Mass: 276.093248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.28
• Boiling Point: 488.9°C at 760 mmHg
• Flash Point: 249.5°C
• Refractive Index: 1.659
• PSA: 70.5